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A Comparative Guide for Researchers and Scientists

The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)

has been a widely utilized dataset for quasi-global precipitation estimation. For researchers,

scientists, and professionals in drug development who may rely on environmental data,

understanding the accuracy of such precipitation products is crucial. This guide provides an

objective comparison of TMPA's performance across different climatic zones, supported by

experimental data from various validation studies.

Performance Metrics: A Quantitative Comparison
The accuracy of TMPA products, primarily the 3-hourly 3B42 and the monthly 3B43, has been

evaluated globally by comparing them against ground-based rain gauge data. The performance

is typically assessed using statistical metrics such as the Correlation Coefficient (CC), Bias,

and Root Mean Square Error (RMSE). The following table summarizes the performance of

TMPA in various climatic zones based on a synthesis of multiple validation studies.
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th)

Key
Findings
&
Citations

Tropical /

Humid

Humid

Basin,

South

China

3B42V7 - - 9.2

Outperform

ed by its

successor,

IMERG,

but still

provides

reliable

precipitatio

n data.[1]

Andean-

Amazon

Basins

3B42V7
Improved

over V6

Reduced

by 30-95%

in

hydrologica

l modeling

-

Version 7

shows

significant

improveme

nt in bias

and

representat

ion of

rainfall

distribution

over

Version 6.

[2]

Colombia 3B43V7 Good in

lowlands

≥4.69%

(overestim

ation in

Andes)

≥83.59

(Andes)

Good

performanc

e in low-

lying

plains, but

significant

overestima
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tion in the

Andes and

underestim

ation in the

extremely

wet Pacific

region.[3]

Arid /

Semi-Arid

El-Qaa

Plain, Sinai

(Arid)

TMPA (0.1°

& 0.25°)
Weak

Underestim

ation in

moderate/h

eavy

events

-

IMERG

generally

exhibits

superior

performanc

e. TMPA

shows

coherence

with light

rain events

but

underestim

ates

moderate

to heavy

precipitatio

n.[4]

Caspian

Sea

Region

3B42 &

3B43

0.21

(3B42),

Higher for

3B43

-0.21

(3B42),

0.07

(3B43)

High (80%

for 3B42),

55% for

3B43

3B43

performs

significantl

y better

than 3B42,

but both

can be

unreliable,

overestima

ting small

and

underestim

ating large
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rainfall

amounts.

[2]

Temperate

Contiguous

United

States

(CONUS)

3B42V7 -

Hit bias in

winter is a

source of

error

-

Performan

ce is

generally

better in

the eastern

CONUS

than in the

mountaino

us west.

IMERG

shows

clear

improveme

nt over

TMPA,

especially

in reducing

missed

precipitatio

n.[5]

Cold /

Mountaino

us

Kyrgyzstan

(High

Latitude,

Complex

Orography)

3B43 0.36 - 0.88 Negative

(underesti

mation of

high

precipitatio

n)

- Performs

reasonably

well over

plains and

orographic

regions,

except

near large

water

bodies.

Systematic

underestim

ation of

high
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precipitatio

n is noted.

[6]

Central

Andes
TMPA

Increases

with

temporal

aggregatio

n

Large

biases in

daily

estimates

-

Well

assesses

the

occurrence

of strong

events but

underestim

ates their

intensity.

High false

alarm ratio

in some

areas.[7]

Tibetan

Plateau
3B42V6

Higher

than

PERSIANN

and

TMPART

Lowest

among

compared

products

Lower than

PERSIANN

and

TMPART

Generally

better

performanc

e than

some other

satellite

products,

likely due

to

correction

against

monthly

gauge

observatio

ns.[8]

Experimental Protocols
The validation of TMPA precipitation products against ground-based rain gauge data involves a

standardized set of methodologies to ensure accurate and comparable results.
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1. Data Acquisition:

TMPA Data: The specific TMPA product (e.g., 3B42V7, 3B43V7) is downloaded from the

NASA Goddard Earth Sciences Data and Information Services Center (GES DISC). These

products typically have a spatial resolution of 0.25° x 0.25°.

Rain Gauge Data: Ground-based precipitation data are obtained from national

meteorological agencies or global datasets like the Global Historical Climatology Network

(GHCN). These provide point measurements of rainfall.

2. Spatio-temporal Matching:

To compare the gridded satellite data with point-based gauge data, a common spatial and

temporal scale is established.

Spatial Matching: A common approach is to average the data from all rain gauges within a

single 0.25° x 0.25° TMPA grid cell. Alternatively, a single gauge is used if it is the only one

within a grid cell.

Temporal Matching: The rain gauge data, often recorded at daily or sub-daily intervals, is

aggregated to match the temporal resolution of the TMPA product being evaluated (e.g., 3-

hourly for 3B42, monthly for 3B43).

3. Statistical Evaluation:

Several statistical metrics are employed to quantify the agreement and error between the

TMPA estimates and the rain gauge observations.

Correlation Coefficient (CC): Measures the linear relationship between the satellite and

gauge data. A value closer to 1 indicates a strong positive correlation.

Bias: Indicates the systematic overestimation (positive bias) or underestimation (negative

bias) of the satellite product compared to the gauge data.

Root Mean Square Error (RMSE): Represents the standard deviation of the differences

between satellite estimates and gauge observations, providing a measure of the

magnitude of the error.
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Visualizing the Assessment Workflow
The logical flow of assessing TMPA accuracy across different climatic zones can be visualized

as a structured workflow, from data collection to comparative analysis.

1. Data Acquisition

2. Pre-processing

3. Statistical Analysis

4. Comparative Assessment

TMPA Satellite Data
(e.g., 3B42, 3B43)

Spatio-temporal Matching
(Grid to Point/Area)

Rain Gauge Data
(Ground Truth)

Calculate Performance Metrics
(CC, Bias, RMSE)

Tropical Zone Arid/Semi-Arid Zone Temperate Zone Cold/Mountainous Zone

Inter-comparison of
Performance

Click to download full resolution via product page

Caption: Workflow for TMPA accuracy assessment.

In conclusion, while TMPA has been a valuable resource for precipitation data, its accuracy

varies significantly across different climatic zones. Generally, it performs better in tropical and

humid regions with well-defined rainfall patterns. In contrast, its performance can be less
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reliable in arid, semi-arid, and complex mountainous terrains, often exhibiting biases in

estimating both light and heavy precipitation events. For applications requiring high precision, it

is advisable to consider these regional performance characteristics and, where available, utilize

more recent satellite precipitation products like the Global Precipitation Measurement (GPM)

Integrated Multi-satellite Retrievals for GPM (IMERG), which has shown improvements over

TMPA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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